Cas no 1270482-67-1 (1-(2-chloro-3-fluorophenyl)ethan-1-amine)

• Product Name: 1-(2-chloro-3-fluorophenyl)ethan-1-amine
• CAS No: 1270482-67-1
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD18707691
• CID: 1091840
• PubChem ID: 55282916
• Update Time: 2025-10-30

1-(2-chloro-3-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-3-fluorophenyl)ethanamine
• AKOS006344633
• Y11260
• BS-49965
• (R)-1-(2-chloro-3-fluorophenyl)ethanamine
• SB46209
• 1-(2-chloro-3-fluorophenyl)ethan-1-amine
• SCHEMBL14157339
• EN300-1982751
• Benzenemethanamine, 2-chloro-3-fluoro-alpha-methyl-
• A1-01521
• 1270482-67-1
• DB-190255

• MDL： MFCD18707691
• Inchi： 1S/C8H9ClFN/c1-5(11)6-3-2-4-7(10)8(6)9/h2-5H,11H2,1H3
• InChI Key： QRNVGMYCAUROPJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)N)F

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-chloro-3-fluorophenyl)ethan-1-amine

Introduction to 1-(2-chloro-3-fluorophenyl)ethan-1-amine (CAS No. 1270482-67-1)

1-(2-chloro-3-fluorophenyl)ethan-1-amine, identified by the chemical abstracts service number 1270482-67-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This aromatic amine derivative features a unique structural motif that has garnered considerable attention due to its potential biological activity and synthetic utility. The presence of both chloro and fluoro substituents on the benzene ring imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 1-(2-chloro-3-fluorophenyl)ethan-1-amine consists of an ethylamine side chain attached to a benzene ring substituted at the 2-position with a chlorine atom and at the 3-position with a fluorine atom. This specific arrangement of electronegative atoms influences the compound's reactivity and interaction with biological targets. The chloro group, being electron-withdrawing, can modulate the electronic properties of the aromatic system, while the fluoro group introduces additional conformational flexibility and metabolic stability.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 1-(2-chloro-3-fluorophenyl)ethan-1-amine has emerged as a promising intermediate in the synthesis of molecules that exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. These enzymes play pivotal roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 1-(2-chloro-3-fluorophenyl)ethan-1-amine is its versatility in medicinal chemistry. The chloro and fluoro substituents provide handles for further functionalization, allowing chemists to explore diverse structural analogs with tailored biological profiles. For instance, modifications at the amine group can introduce solubility-enhancing moieties or improve pharmacokinetic properties, while alterations at the aromatic ring can fine-tune binding affinity to specific targets.

Recent studies have highlighted the potential of 1-(2-chloro-3-fluorophenyl)ethan-1-amine as a precursor in the development of kinase inhibitors. Kinases are a large family of enzymes that phosphorylate proteins, thereby regulating numerous cellular processes. Inhibiting aberrant kinase activity has become a major strategy in oncology, and compounds derived from 1-(2-chloro-3-fluorophenyl)ethan-1-amine have shown promise in preclinical studies. The ability of this compound to modulate kinase activity may be attributed to its ability to mimic natural substrates or interfere with ATP binding pockets.

The synthesis of 1-(2-chloro-3-fluorophenyl)ethan-1-amine typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation reactions to introduce the chloro and fluoro substituents, followed by nucleophilic substitution or condensation reactions to form the ethylamine side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

The pharmacological evaluation of 1-(2-chloro-3-fluorophenyl)ethan-1-amine has revealed several interesting properties. In vitro assays have demonstrated its ability to inhibit specific kinases with high selectivity, suggesting potential therapeutic applications. Additionally, preliminary pharmacokinetic studies indicate that derivatives of this compound may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings underscore its value as a lead compound for further drug development.

As research in medicinal chemistry continues to evolve, compounds like 1-(2-chloro-3-fluorophenyl)ethan-1-amine will remain integral to the discovery of novel therapeutics. The combination of structural diversity and biological activity makes this molecule a rich source of inspiration for chemists seeking to address unmet medical needs. By leveraging cutting-edge synthetic techniques and computational modeling, researchers can rapidly explore new derivatives and optimize their properties for clinical use.

The future prospects for 1-(2-chloro-3-fluorophenyl)ethan-1-amine are promising, with ongoing studies focusing on expanding its chemical space and evaluating its efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits. As our understanding of disease mechanisms deepens, compounds derived from this versatile scaffold are likely to play an increasingly important role in modern medicine.